Cas no 343269-89-6 (4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol)
4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol Chemical and Physical Properties
Names and Identifiers
-
- Z1203816822
- 343269-89-6
- EN300-6444869
- AKOS006357043
- 4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol
-
- Inchi: 1S/C7H10N2O/c10-6-3-1-2-5-7(6)9-4-8-5/h4,6,10H,1-3H2,(H,8,9)
- InChI Key: DOJPIIWNSVOZGM-UHFFFAOYSA-N
- SMILES: OC1C2=C(CCC1)NC=N2
Computed Properties
- Exact Mass: 138.079312947g/mol
- Monoisotopic Mass: 138.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 48.9Ų
4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6444869-0.05g |
4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol |
343269-89-6 | 95% | 0.05g |
$285.0 | 2023-05-20 | |
| Enamine | EN300-6444869-0.1g |
4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol |
343269-89-6 | 95% | 0.1g |
$426.0 | 2023-05-20 | |
| Enamine | EN300-6444869-0.25g |
4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol |
343269-89-6 | 95% | 0.25g |
$607.0 | 2023-05-20 | |
| Enamine | EN300-6444869-0.5g |
4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol |
343269-89-6 | 95% | 0.5g |
$959.0 | 2023-05-20 | |
| Enamine | EN300-6444869-1.0g |
4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol |
343269-89-6 | 95% | 1g |
$1229.0 | 2023-05-20 | |
| Enamine | EN300-6444869-2.5g |
4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol |
343269-89-6 | 95% | 2.5g |
$2408.0 | 2023-05-20 | |
| Enamine | EN300-6444869-5.0g |
4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol |
343269-89-6 | 95% | 5g |
$3562.0 | 2023-05-20 | |
| Enamine | EN300-6444869-10.0g |
4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol |
343269-89-6 | 95% | 10g |
$5283.0 | 2023-05-20 | |
| Aaron | AR028367-50mg |
4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol |
343269-89-6 | 95% | 50mg |
$417.00 | 2025-02-15 | |
| Aaron | AR028367-100mg |
4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol |
343269-89-6 | 95% | 100mg |
$611.00 | 2025-02-15 |
4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol
Comprehensive Overview of 4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol (CAS No. 343269-89-6): Properties, Applications, and Research Insights
The compound 4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol (CAS No. 343269-89-6) is a heterocyclic organic molecule with a unique structural framework, combining a benzodiazole core with a hydroxyl functional group. Its molecular formula, C7H10N2O, highlights its potential as a versatile intermediate in pharmaceutical and agrochemical research. The presence of both nitrogen and oxygen atoms in its structure enables diverse reactivity, making it a subject of interest in synthetic chemistry and drug discovery.
In recent years, the demand for benzodiazole derivatives has surged due to their broad biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties. Researchers are particularly intrigued by the 4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol scaffold, as it offers a promising template for designing novel therapeutic agents. Its CAS No. 343269-89-6 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in medicinal chemistry.
One of the key advantages of this compound lies in its hydrogen-bonding capacity, attributed to the hydroxyl group and nitrogen atoms. This feature enhances its solubility in polar solvents and facilitates interactions with biological targets. Computational studies suggest that 4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol could serve as a building block for enzyme inhibitors, particularly in targeting kinases and proteases. Such applications align with current trends in precision medicine and targeted drug delivery, topics highly searched in scientific and AI-driven platforms.
From a synthetic perspective, the compound’s stability under mild conditions makes it suitable for green chemistry applications. Laboratories focusing on sustainable synthesis often explore derivatives of CAS No. 343269-89-6 to minimize waste and reduce reliance on hazardous reagents. This aligns with the global push toward eco-friendly industrial processes, a hot topic in both academic and corporate research.
Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to characterize 4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol. These methods confirm its purity and structural integrity, critical for reproducibility in research. The compound’s melting point and solubility profile are also well-documented, aiding formulation scientists in optimizing delivery systems.
Beyond pharmaceuticals, CAS No. 343269-89-6 has potential applications in material science. Its aromatic-nitrogen framework could contribute to the development of conductive polymers or luminescent materials, areas gaining traction due to advancements in flexible electronics and OLED technology. Such interdisciplinary applications underscore the compound’s versatility.
In summary, 4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol (CAS No. 343269-89-6) represents a compelling case study in modern chemical research. Its dual role as a pharmacophore and a material precursor positions it at the intersection of multiple high-impact fields. As interest in heterocyclic chemistry and functional materials continues to rise, this compound is poised to remain a focal point for innovation.
343269-89-6 (4,5,6,7-tetrahydro-1H-1,3-benzodiazol-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)